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Compound of Interest

Compound Name: Herbimycin C

Cat. No.: B15565134

Introduction Herbimycin C is a member of the benzoquinone ansamycin antibiotic family,
originally isolated from Streptomyces hygroscopicus.[1] It is a potent inhibitor of Src family
tyrosine kinases and is known to bind to Heat Shock Protein 90 (Hsp90).[2][3] This interaction
leads to the degradation of Hsp90 client proteins, many of which are crucial for tumor cell
growth and survival, making Herbimycin C a valuable tool in cancer research and drug
development.[3] Accurate and consistent preparation of Herbimycin C stock solutions is critical
for obtaining reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of Herbimycin C stock solutions.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Herbimycin C
relevant to the preparation of stock solutions.
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Property Value Source(s)
Molecular Formula C29H40N20s9 [2][4]
Molecular Weight 560.64 g/mol [2][4]
Appearance Crystalline Powder [2]

DMSO, Methanol (MeOH),
Recommended Solvents Ethanol (EtOH), Chloroform, [1112][5]
DMF

N Limited water solubility.[1] For
Solubility Notes [6]
cell culture, use DMSO.

Powder Storage -20°C [2]

] Aliquot and store at -20°C or
Stock Solution Storage 80°C [5][6]

Stable for up to 6 months at
-20°C or -80°C (based on

Stock Solution Stability related compound Herbimycin
A).[5][7] Avoid repeated freeze-
thaw cycles.[5][6]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of Herbimycin C in sterile
DMSO.

1. Materials and Equipment

Herbimycin C powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)

Calibrated analytical balance
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Biological safety cabinet (BSC)

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
. Safety Precautions

Herbimycin C is a potent compound. Handle with care, avoiding inhalation of dust and
contact with skin and eyes.

Perform all steps involving the handling of dry powder and organic solvents within a BSC or
a certified chemical fume hood.

Dispose of all waste according to institutional guidelines for chemical waste.
. Step-by-Step Procedure

Preparation: Work within a biological safety cabinet to maintain sterility. Bring the
Herbimycin C vial to room temperature before opening to prevent condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Herbimycin
C.

o Mass (mg) = Desired Volume (mL) x 10 mM x 560.64 g/mol / 1000
o Example: For 1 mL of a 10 mM stock, weigh out 5.61 mg of Herbimycin C.

Weighing: Carefully weigh the calculated amount of Herbimycin C powder using an
analytical balance and place it into a sterile microcentrifuge tube.

Dissolution: Add the corresponding volume of sterile DMSO to the tube.[6] For the example
above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved.[6] The solution should be clear.
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 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes (e.g., 10-50 uL) in sterile, light-protecting microcentrifuge
tubes.[5][6]

o Labeling: Clearly label each aliquot with the compound name ("Herbimycin C"),
concentration (10 mM), solvent (DMSO), and the date of preparation.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[6]
4. Usage in Cell Culture
o When ready to use, thaw a single aliquot at room temperature.

 Dilute the stock solution directly into pre-warmed cell culture medium to achieve the desired
final concentration.

» To prevent solvent-induced cytotoxicity, ensure the final concentration of DMSO in the culture
medium is kept low, typically < 0.1%.[6]

Visualizations

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway affected by Herbimycin C.
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Stock Solution Workflow
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Caption: Workflow for Herbimycin C stock solution preparation.
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Herbimycin C Mechanism of Action
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Caption: Simplified signaling pathway of Herbimycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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